N-(2,4-difluorophenyl)-2-((3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide
• InChI: InChI=1S/C18H11F3N6OS/c19-10-1-4-12(5-2-10)27-17-16(25-26-27)18(23-9-22-17)29-8-15(28)24-14-6-3-11(20)7-13(14)21/h1-7,9H,8H2,(H,24,28)
• InChI Key: XZTLLKJZKWIKID-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C3=C(C(=NC=N3)SCC(=O)NC4=C(C=C(C=C4)F)F)N=N2)F
• Molecular Formula: C18H11F3N6OS
• Molecular Weight: 416.4 g/mol

Description

N-(2,4-difluorophenyl)-2-((3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H11F3N6OS and its molecular weight is 416.38. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-difluorophenyl)-2-((3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-difluorophenyl)-2-((3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radioligand Imaging

A novel series of compounds, including derivatives closely related to N-(2,4-difluorophenyl)-2-((3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide, have been explored as selective ligands for the translocator protein (18 kDa), with applications in positron emission tomography (PET) imaging. This research is aimed at developing precise imaging agents for neuroinflammatory processes, a crucial step in diagnosing and understanding various neurological disorders (Dollé et al., 2008).

Antimicrobial Activity

Several derivatives of N-(2,4-difluorophenyl)-2-((3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide have been synthesized and evaluated for their potential as antimicrobial agents. Research in this area focuses on developing new compounds that can effectively combat various bacterial strains, contributing to the ongoing search for novel antibiotics to overcome resistance issues (S. Riyadh, 2011).

Anticancer and Antitumor Agents

The synthesis of derivatives has also been investigated for their anticancer properties, with some compounds showing promising results against specific cancer cell lines. This research is crucial for the development of new therapeutic options for cancer treatment, offering potential pathways for the synthesis of compounds with improved efficacy and reduced toxicity (N. Zhang et al., 2007).